Cas no 1823044-64-9 (5-Methoxybicyclo[2.2.1]heptan-2-one)

• Product Name: 5-Methoxybicyclo[2.2.1]heptan-2-one
• CAS No: 1823044-64-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6605437
• PubChem ID: 14020380
• Update Time: 2025-05-24

5-Methoxybicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1823044-64-9
• EN300-6730146
• 5-methoxybicyclo[2.2.1]heptan-2-one
• 5-Methoxybicyclo[2.2.1]heptan-2-one

• Inchi： 1S/C8H12O2/c1-10-8-4-5-2-6(8)3-7(5)9/h5-6,8H,2-4H2,1H3
• InChI Key： JJAZPXZSNVRJPC-UHFFFAOYSA-N
• SMILES： O(C)C1CC2C(CC1C2)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 5-Methoxybicyclo[2.2.1]heptan-2-one

Comprehensive Overview of 5-Methoxybicyclo[2.2.1]heptan-2-one (CAS No. 1823044-64-9): Properties, Applications, and Industry Insights

5-Methoxybicyclo[2.2.1]heptan-2-one (CAS No. 1823044-64-9) is a bicyclic organic compound featuring a methoxy group attached to a norbornane skeleton. This structurally unique molecule has garnered significant attention in pharmaceutical and fragrance research due to its rigid bicyclic framework and functional versatility. The CAS number 1823044-64-9 serves as a critical identifier for researchers sourcing this compound for specialized applications.

Recent trends in green chemistry and sustainable synthesis have amplified interest in derivatives like 5-Methoxybicyclo[2.2.1]heptan-2-one. Analytical techniques such as GC-MS and NMR spectroscopy are frequently employed to characterize its purity and stereochemistry, topics that dominate scholarly discussions. The compound's potential as a chiral building block aligns with the growing demand for enantioselective synthesis in drug development.

In fragrance applications, the bicyclic structure of 5-Methoxybicyclo[2.2.1]heptan-2-one contributes to novel olfactory profiles. Perfumers value its potential to create long-lasting woody-amber notes, a property frequently searched in niche perfume formulations. The compound's stability under various pH conditions makes it a candidate for cosmetic preservative systems, another trending topic in personal care R&D.

From a synthetic chemistry perspective, researchers are exploring catalytic hydrogenation methods to produce 5-Methoxybicyclo[2.2.1]heptan-2-one with higher yields. The compound's steric hindrance presents both challenges and opportunities in ring-opening reactions, a subject of numerous patent applications. Computational chemistry studies using DFT calculations help predict its reactivity patterns, addressing common queries about its molecular orbital interactions.

The pharmaceutical industry has shown particular interest in CAS 1823044-64-9 derivatives as potential bioactive scaffolds. Its constrained geometry may influence protein-ligand binding characteristics, a hot topic in drug discovery forums. Recent publications discuss its role in developing CNS-active compounds, though specific therapeutic applications remain proprietary information among research institutions.

Quality control protocols for 5-Methoxybicyclo[2.2.1]heptan-2-one emphasize HPLC purity analysis and residual solvent testing, reflecting industry concerns about GMP compliance. Suppliers often highlight its storage stability at controlled temperatures, addressing frequent purchaser inquiries about compound shelf life under various conditions.

Emerging applications in material science explore the compound's potential as a monomer for high-performance polymers. Its bicyclic structure could impart desirable thermal properties to engineering plastics, a connection increasingly noted in polymer chemistry literature. Researchers are particularly interested in its cross-linking efficiency in specialty coatings.

For analytical chemists, 5-Methoxybicyclo[2.2.1]heptan-2-one presents interesting challenges in chromatographic separation due to its semi-volatile nature. Method development papers frequently cite its retention behavior in reversed-phase systems, making it a useful analytical reference standard for similar bicyclic compounds.

The compound's structure-activity relationships continue to be explored through QSAR modeling, aligning with computational chemistry trends. Its logP value and hydrogen bonding capacity are frequently analyzed parameters, reflecting the pharmaceutical industry's focus on ADME properties during early-stage drug development.

Industrial scale-up considerations for CAS 1823044-64-9 involve optimizing continuous flow processes, a technological advancement reducing production costs. Safety data sheets emphasize standard organic compound handling procedures, with particular attention to ventilation requirements during large-scale synthesis operations.

Academic interest in 5-Methoxybicyclo[2.2.1]heptan-2-one has grown alongside developments in asymmetric catalysis. Its potential as a substrate for enantioselective transformations makes it valuable for studying chiral induction mechanisms, a fundamental research area in modern organic synthesis.

Future research directions may explore the compound's utility in click chemistry applications or as a precursor for bioorthogonal reactions. The bicyclic scaffold's rigidity offers advantages for designing molecular probes, connecting to current interests in chemical biology tool development.